Cas no 2228314-01-8 (3-amino-2-(3-hydroxy-4-nitrophenyl)propanoic acid)

• Product Name: 3-amino-2-(3-hydroxy-4-nitrophenyl)propanoic acid
• CAS No: 2228314-01-8
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 5849313
• PubChem ID: 165790908
• Update Time: 2025-10-30

3-amino-2-(3-hydroxy-4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-hydroxy-4-nitrophenyl)propanoic acid
• EN300-1824526
• 2228314-01-8

• Inchi： 1S/C9H10N2O5/c10-4-6(9(13)14)5-1-2-7(11(15)16)8(12)3-5/h1-3,6,12H,4,10H2,(H,13,14)
• InChI Key： GJJQFNKKZUXJIN-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1C=CC(=C(C=1)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 226.05897142g/mol
• Monoisotopic Mass: 226.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 129Ų

Additional information on 3-amino-2-(3-hydroxy-4-nitrophenyl)propanoic acid

Professional Introduction to 3-amino-2-(3-hydroxy-4-nitrophenyl)propanoic Acid (CAS No. 2228314-01-8)

3-amino-2-(3-hydroxy-4-nitrophenyl)propanoic acid, a compound with the chemical identifier CAS No. 2228314-01-8, represents a significant area of interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique arrangement of functional groups within its molecular framework, including both amino and hydroxyl substituents, makes it a versatile candidate for further exploration in medicinal chemistry.

The structure of 3-amino-2-(3-hydroxy-4-nitrophenyl)propanoic acid consists of a propanoic acid backbone substituted with a nitrophenyl group at the second carbon position. The presence of both an amino group and a hydroxyl group on the aromatic ring introduces a rich array of possible interactions with biological targets, making this compound a promising candidate for various pharmacological applications. Recent advancements in computational chemistry have enabled more precise modeling of such molecules, allowing researchers to predict their binding affinities and potential biological activities with greater accuracy.

In recent years, there has been a growing interest in developing novel compounds that can modulate inflammatory pathways and exhibit antioxidant properties. The nitrophenyl moiety in 3-amino-2-(3-hydroxy-4-nitrophenyl)propanoic acid is particularly noteworthy, as nitroaromatic compounds have shown promise in several preclinical studies for their ability to interact with enzymes and receptors involved in inflammation. For instance, derivatives of nitroaromatic compounds have been investigated for their potential to inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators.

Moreover, the hydroxyl group on the aromatic ring of this compound can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many drug molecules to their biological targets. This feature makes 3-amino-2-(3-hydroxy-4-nitrophenyl)propanoic acid an attractive scaffold for designing molecules that can selectively interact with specific proteins or enzymes involved in disease pathways. The combination of these functional groups also suggests potential applications in the development of chiral drugs, where the stereochemistry of the molecule can significantly influence its biological activity.

The propanoic acid moiety at the end of the molecule provides an additional site for chemical modification, allowing researchers to attach various pharmacophores or tags that can enhance solubility, bioavailability, or target specificity. This flexibility has led to increased interest in exploring derivatives of this compound for use in targeted drug delivery systems. For example, conjugating this molecule with polyethylene glycol (PEG) chains can improve its circulation time in vivo, while linking it to tumor-targeting ligands could enhance its efficacy in cancer therapy.

Recent studies have also highlighted the role of 3-amino-2-(3-hydroxy-4-nitrophenyl)propanoic acid and its derivatives in modulating oxidative stress-related pathways. Reactive oxygen species (ROS) are known to contribute to various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. The nitro group and hydroxyl group present in this compound have been shown to exhibit antioxidant properties by scavenging ROS or inhibiting enzymes that generate them. This has prompted researchers to investigate its potential as an antioxidant therapeutic agent.

In addition to its pharmacological applications, 3-amino-2-(3-hydroxy-4-nitrophenyl)propanoic acid has shown promise in material science research due to its ability to form coordination complexes with metal ions. These complexes have been explored for their catalytic properties and potential use as sensors or luminescent materials. The versatility of this compound's structure allows it to bind with various metals through coordination bonds formed between its nitrogen and oxygen atoms and the metal centers.

The synthesis of CAS No. 2228314-01-8 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. These methods not only enhance the production process but also minimize waste generation, aligning with green chemistry principles that emphasize sustainability and environmental responsibility.

The growing body of research on 3-amino-2-(3-hydroxy-4-nitrophenyl)propanoic acid underscores its importance as a versatile building block in pharmaceutical chemistry. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly critical role in the development of new drugs and therapeutic strategies. Future studies may explore additional derivatives and analogs to further expand their therapeutic potential across various disease indications.